1,3-Diethyl-1,3-diphenylurea
1,3-Diethyl-1,3-diphenylurea
1,3-Diethyl-1,3-diphenylurea is a symmetrical derivative of urea. 1,3-Diethyl-1,3-diphenylurea is a commonly employed as stabilizer in double-base propellants. Molecule of 1,3-diethyl-1,3-diphenylurea exhibits non-crystallographic C2 symmetry. Photochemically induced fluorescence (PIF) studies of 1,3-diethyl-1,3-diphenylurea as stabilizer has been reported. 1,3-Diethyl-l,3-diphenylurea (Ethylcentralite or EC) has been reported as propellant stabilizer degradation derivative. Effect of ethyl centralite on a cyclotrimethylenetrinitramine (RDX)-based polymer-bonded explosive (PBX) has been reported.
N,n'-diethylcarbanilide appears as white flakes or white crystalline solid. Peppery odor. (NTP, 1992)
N,n'-diethylcarbanilide appears as white flakes or white crystalline solid. Peppery odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
85-98-3
VCID:
VC21119589
InChI:
InChI=1S/C17H20N2O/c1-3-18(15-11-7-5-8-12-15)17(20)19(4-2)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3
SMILES:
CCN(C1=CC=CC=C1)C(=O)N(CC)C2=CC=CC=C2
Molecular Formula:
C17H20N2O
Molecular Weight:
268.35 g/mol
1,3-Diethyl-1,3-diphenylurea
CAS No.: 85-98-3
Cat. No.: VC21119589
Molecular Formula: C17H20N2O
Molecular Weight: 268.35 g/mol
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Specification
| Description | 1,3-Diethyl-1,3-diphenylurea is a symmetrical derivative of urea. 1,3-Diethyl-1,3-diphenylurea is a commonly employed as stabilizer in double-base propellants. Molecule of 1,3-diethyl-1,3-diphenylurea exhibits non-crystallographic C2 symmetry. Photochemically induced fluorescence (PIF) studies of 1,3-diethyl-1,3-diphenylurea as stabilizer has been reported. 1,3-Diethyl-l,3-diphenylurea (Ethylcentralite or EC) has been reported as propellant stabilizer degradation derivative. Effect of ethyl centralite on a cyclotrimethylenetrinitramine (RDX)-based polymer-bonded explosive (PBX) has been reported. N,n'-diethylcarbanilide appears as white flakes or white crystalline solid. Peppery odor. (NTP, 1992) |
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| CAS No. | 85-98-3 |
| Molecular Formula | C17H20N2O |
| Molecular Weight | 268.35 g/mol |
| IUPAC Name | 1,3-diethyl-1,3-diphenylurea |
| Standard InChI | InChI=1S/C17H20N2O/c1-3-18(15-11-7-5-8-12-15)17(20)19(4-2)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3 |
| Standard InChI Key | PZIMIYVOZBTARW-UHFFFAOYSA-N |
| SMILES | CCN(C1=CC=CC=C1)C(=O)N(CC)C2=CC=CC=C2 |
| Canonical SMILES | CCN(C1=CC=CC=C1)C(=O)N(CC)C2=CC=CC=C2 |
| Boiling Point | 617 to 626 °F at 760 mm Hg (NTP, 1992) |
| Flash Point | 302 °F (NTP, 1992) |
| Melting Point | 174 °F (NTP, 1992) |
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